2-[(2-chlorophenyl)methylsulfanyl]-5-(2-hydroxyethyl)-6-methyl-1H-pyrimidin-4-one

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-5-(2-hydroxyethyl)-6-methyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C14H15ClN2O2S/c1-9-11(6-7-18)13(19)17-14(16-9)20-8-10-4-2-3-5-12(10)15/h2-5,18H,6-8H2,1H3,(H,16,17,19)
• InChI Key: PFQJCHAPRRIXPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N=C(N1)SCC2=CC=CC=C2Cl)CCO
• Molecular Formula: C14H15ClN2O2S
• Molecular Weight: 310.8 g/mol

Description

The compound with the identifier “2-[(2-chlorophenyl)methylsulfanyl]-5-(2-hydroxyethyl)-6-methyl-1H-pyrimidin-4-one” is a chemical entity that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its specific molecular structure and reactivity, making it a subject of study in both academic and industrial research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-chlorophenyl)methylsulfanyl]-5-(2-hydroxyethyl)-6-methyl-1H-pyrimidin-4-one involves a series of chemical reactions that are carefully controlled to ensure the desired product is obtained. The preparation methods typically include:

Initial Reactants: The synthesis begins with the selection of appropriate starting materials, which are chosen based on their reactivity and availability.

Reaction Conditions: The reactions are carried out under specific conditions, such as controlled temperature, pressure, and pH, to optimize the yield and purity of the product.

Catalysts and Reagents: Various catalysts and reagents are used to facilitate the reactions. These may include acids, bases, solvents, and other chemicals that promote the desired transformations.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up to meet demand. This involves:

Large-Scale Reactors: The reactions are conducted in large reactors that can handle significant volumes of reactants and products.

Process Optimization: The process is optimized for efficiency, cost-effectiveness, and safety. This includes the use of automated systems to monitor and control reaction parameters.

Purification and Isolation: After the reactions are complete, the product is purified and isolated using techniques such as distillation, crystallization, and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[(2-chlorophenyl)methylsulfanyl]-5-(2-hydroxyethyl)-6-methyl-1H-pyrimidin-4-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms, which may have different properties and applications.

Substitution: The compound can participate in substitution reactions, where one or more atoms in the molecule are replaced by different atoms or groups.

Common Reagents and Conditions

The reactions involving this compound typically use common reagents such as:

Oxidizing Agents: These include substances like hydrogen peroxide, potassium permanganate, and nitric acid.

Reducing Agents: Common reducing agents include sodium borohydride, lithium aluminum hydride, and hydrogen gas.

Substitution Reagents: These may include halogens, alkylating agents, and nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation Products: These may include various oxidized forms of the compound, such as aldehydes, ketones, or carboxylic acids.

Reduction Products: Reduced forms of the compound may include alcohols, amines, or hydrocarbons.

Substitution Products: Substitution reactions can yield a wide range of derivatives, depending on the substituents introduced.

Scientific Research Applications

2-[(2-chlorophenyl)methylsulfanyl]-5-(2-hydroxyethyl)-6-methyl-1H-pyrimidin-4-one has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: It may be used in biological studies to investigate its effects on living organisms or to develop new biochemical assays.

Industry: this compound is used in industrial processes, such as the production of specialty chemicals, materials, and other products.

Mechanism of Action

The mechanism by which 2-[(2-chlorophenyl)methylsulfanyl]-5-(2-hydroxyethyl)-6-methyl-1H-pyrimidin-4-one exerts its effects involves interactions with specific molecular targets and pathways. These may include:

Molecular Targets: The compound may bind to specific proteins, enzymes, or receptors, altering their activity and function.

Pathways: The interactions with molecular targets can affect various biochemical pathways, leading to changes in cellular processes and physiological responses.